9-oxo-N-(1-phenylethyl)-3-bicyclo[3.3.1]nonanecarboxamide

• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 9-oxo-N-(1-phenylethyl)bicyclo[3.3.1]nonane-3-carboxamide
• InChI: InChI=1S/C18H23NO2/c1-12(13-6-3-2-4-7-13)19-18(21)16-10-14-8-5-9-15(11-16)17(14)20/h2-4,6-7,12,14-16H,5,8-11H2,1H3,(H,19,21)
• InChI Key: NDYPFWPCXATQQP-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2CC3CCCC(C2)C3=O

Description

9-oxo-N-(1-phenylethyl)-3-bicyclo[3.3.1]nonanecarboxamide is a member of benzenes.

Scientific Research Applications

Heterocyclic Compounds and Their Importance

Heterocyclic compounds are pivotal in nature and industry due to their biological and industrial significance. Most drugs are heterocyclic, and certain structural motifs, like cyanopyridine, are crucial due to their diverse biological activities, including acting as anticancer, antibacterial, and antifungal agents, among others. They are also used as reactive chemical intermediates in various organic syntheses (Ghosh et al., 2015).

Oxadiazole and Its Pharmacological Significance

Oxadiazole, particularly the 1,3,4-oxadiazole, plays a significant role in synthetic medicinal chemistry. It's a bioisostere of carboxylic acids, carboxamides, and esters and possesses a wide range of pharmacological properties like antiviral, analgesic, anti-inflammatory, antitumor, and many more. The ring-opening reactions of 1,3,4-oxadiazole are also noteworthy as they lead to new analogues and other ring systems, contributing to the development of new medicinal agents (Rana et al., 2020).

Bicyclic Derivatives and Their Biological Activities

Bicyclic derivatives, such as 3-azabicyclo[3.3.1]nonanones, have been studied for their biological activities, including their antibacterial and antifungal properties. The structural activity relationship indicates that certain substitution patterns enhance these biological activities (Mazimba & Mosarwa, 2015).

Nitrogen Heterocycles in Pharmaceuticals

Nitrogen heterocycles form a significant component of pharmaceuticals, with 59% of small-molecule drugs containing a nitrogen heterocycle. The review by Vitaku et al. (2014) provides an in-depth analysis of the most commonly used nitrogen heterocycles in pharmaceuticals, their substitution patterns, and their impact in various therapeutic areas (Vitaku et al., 2014).